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Compound of Interest

Compound Name: DAS-5-oCRBN

Cat. No.: B12386527 Get Quote

Essential Safety and Handling Guide for DAS-5-
oCRBN
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of the c-Src kinase PROTAC degrader, DAS-5-oCRBN.

This document provides critical safety protocols and operational guidance to ensure the

protection of laboratory personnel and the integrity of research outcomes.

Immediate Safety and Personal Protective
Equipment (PPE)
Given that DAS-5-oCRBN is a potent, biologically active small molecule, stringent adherence

to safety protocols is mandatory. The following Personal Protective Equipment (PPE) is

required at all times when handling this compound.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required to protect against

accidental splashes of DAS-5-

oCRBN solutions.[1][2]

Face Shield

A face shield, worn over safety

goggles, is necessary when

there is a significant risk of

splashing, such as during the

preparation of stock solutions

or large-volume transfers.[1][3]

Hand Protection Disposable Nitrile Gloves

Double gloving with nitrile

gloves is recommended to

provide a robust barrier

against skin contact.[4] Gloves

should be changed

immediately if contaminated.

Body Protection Laboratory Coat

A buttoned, full-length

laboratory coat should be worn

to protect skin and clothing.

Respiratory Protection Fume Hood

All handling of solid DAS-5-

oCRBN and preparation of its

solutions must be conducted in

a certified chemical fume hood

to prevent inhalation of

airborne particles.

Respirator

For procedures with a high risk

of aerosol generation that

cannot be contained within a

fume hood, a risk assessment

should be performed to

determine the need for a fitted

respirator (e.g., N95 or higher).
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Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of DAS-5-oCRBN from

receipt to experimental use.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: The solid compound should be stored at -20°C for long-term stability. Solutions of

DAS-5-oCRBN in solvents like DMSO can be stored at -80°C for up to six months.

Inventory: Maintain a detailed log of the compound's location, quantity, and usage.

Preparation of Stock Solutions
Work Area Preparation: Ensure the chemical fume hood is clean and uncluttered. Gather all

necessary equipment and reagents before starting.

Weighing the Compound:

Tare a clean, appropriate container on an analytical balance inside the fume hood.

Carefully transfer the desired amount of DAS-5-oCRBN powder to the container using a

spatula. Avoid creating dust.

Close the primary container immediately after weighing.

Solubilization:

Add the desired solvent (e.g., DMSO) to the weighed compound. DAS-5-oCRBN is

soluble in DMSO at a concentration of 100 mg/mL.

Gently swirl or vortex to ensure complete dissolution. Sonication may be required.

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C.

Use in Experiments
Dilution: Perform all serial dilutions from the stock solution within the chemical fume hood.

Cell Culture and Other Assays: When adding DAS-5-oCRBN to cell cultures or other

experimental systems, handle the plates and tubes with care to avoid splashes and aerosols.

Incubation: Incubated plates or vessels containing DAS-5-oCRBN should be clearly labeled

as hazardous.

Disposal Plan
All materials contaminated with DAS-5-oCRBN must be disposed of as hazardous chemical

waste in accordance with institutional and local regulations.

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other

disposable labware. Collect this waste in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Collect all aqueous and organic waste containing DAS-5-oCRBN in a

separate, sealed, and clearly labeled hazardous waste container. Do not pour this waste

down the drain.

Decontamination: Decontaminate all non-disposable equipment (e.g., spatulas, glassware)

that has come into contact with DAS-5-oCRBN using an appropriate solvent and cleaning

procedure.

Quantitative Data Summary
The following table summarizes key quantitative data for DAS-5-oCRBN.
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Property Value Reference

Molecular Weight 826.33 g/mol

Molecular Formula C39H40ClN11O6S

DC50 (c-Src) 3 nM

Solubility in DMSO 100 mg/mL (121.02 mM)

Storage (Solid) -20°C (3 years)

Storage (in Solvent) -80°C (6 months)

Mechanism of Action: c-Src Degradation Pathway
DAS-5-oCRBN is a heterobifunctional molecule known as a Proteolysis Targeting Chimera

(PROTAC). It functions by inducing the selective degradation of the c-Src kinase. One part of

the molecule binds to the c-Src protein, while the other part binds to Cereblon (CRBN), a

component of the E3 ubiquitin ligase complex. This induced proximity facilitates the

ubiquitination of c-Src, marking it for degradation by the proteasome.
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Caption: Mechanism of DAS-5-oCRBN-mediated c-Src degradation.

Disclaimer: This information is intended for guidance and is based on available data for DAS-5-
oCRBN and general laboratory safety principles. Researchers must consult the specific Safety
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Data Sheet (SDS) provided by the manufacturer and adhere to all institutional and local safety

regulations. A thorough risk assessment should be conducted before initiating any new

experimental protocol involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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